Cas no 949589-45-1 (2-(4-hydroxy-3,5-dimethoxyphenyl)-2-methylpropanal)

• Product Name: 2-(4-hydroxy-3,5-dimethoxyphenyl)-2-methylpropanal
• CAS No: 949589-45-1
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 6278724
• PubChem ID: 165979954
• Update Time: 2025-05-22

2-(4-hydroxy-3,5-dimethoxyphenyl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(4-hydroxy-3,5-dimethoxyphenyl)-2-methylpropanal
• EN300-1806025
• 949589-45-1

• Inchi： 1S/C12H16O4/c1-12(2,7-13)8-5-9(15-3)11(14)10(6-8)16-4/h5-7,14H,1-4H3
• InChI Key： SUJINXLFRMEOCE-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C(C=O)(C)C)OC)O

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.8Ų

Additional information on 2-(4-hydroxy-3,5-dimethoxyphenyl)-2-methylpropanal

2-(4-Hydroxy-3,5-Dimethoxyphenyl)-2-Methylpropanal (CAS No: 949589-45-1)

2-(4-Hydroxy-3,5-Dimethoxyphenyl)-2-Methylpropanal is a chemically synthesized compound with the CAS registry number 949589-45-1. This compound belongs to the class of aldehydes and is characterized by its unique aromatic structure. The molecule consists of a propanal backbone with a substituted phenyl group attached at the second carbon position. The phenyl ring is further substituted with hydroxyl (-OH) and methoxy (-OCH₃) groups at the 3, 4, and 5 positions, giving it a highly functionalized aromatic system.

The synthesis of 2-(4-Hydroxy-3,5-Dimethoxyphenyl)-2-Methylpropanal involves multi-step organic reactions, including Friedel-Crafts alkylation and oxidation processes. The compound has been studied for its potential applications in various fields, including pharmaceuticals, agrochemicals, and fragrance industries. Its structure makes it an interesting candidate for further functionalization and biological evaluation.

Recent studies have highlighted the biological activity of 2-(4-Hydroxy-3,5-Dimethoxyphenyl)-2-Methylpropanal, particularly in the context of its antioxidant and anti-inflammatory properties. Researchers have reported that the compound exhibits significant radical scavenging activity due to the presence of hydroxyl and methoxy groups on the aromatic ring. These groups contribute to the compound's ability to neutralize free radicals, making it a potential candidate for use in oxidative stress-related diseases.

In addition to its biological properties, 2-(4-Hydroxy-3,5-Dimethoxyphenyl)-2-Methylpropanal has been explored for its role in flavor chemistry. The aldehyde functional group imparts a characteristic aroma, which makes it suitable for use in food additives and perfumes. Its stability under various conditions has been tested, and results indicate that it retains its fragrance properties even under thermal stress.

The compound's synthesis pathway has also been optimized in recent years to improve yield and reduce production costs. Scientists have developed greener synthesis methods using microwave-assisted reactions and enzymatic catalysis. These advancements have made the production of CAS No: 949589-45-1 more environmentally friendly and scalable for industrial applications.

Furthermore, computational studies have been conducted to predict the toxicological profile of 2-(4-Hydroxy-3,5-Dimethoxyphenyl)-2-Methylpropanal. Molecular docking simulations suggest that the compound may interact with key proteins involved in cellular signaling pathways. However, further experimental validation is required to confirm these findings and assess its safety profile for human use.

In conclusion, 2-(4-Hydroxy-3,5-Dimethoxyphenyl)-2-Methylpropanal (CAS No: 949589-45-1) is a versatile compound with promising applications across multiple industries. Its unique chemical structure, combined with recent advancements in synthesis and biological evaluation, positions it as a valuable molecule for future research and development.